Cas no 1314969-50-0 (6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride)

• Product name: 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride
• CAS No: 1314969-50-0
• MF: C₉H₁₄ClN₃
• MW: 199.680560588837
• CID: 4827003
• PubChem ID: 55265209

6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Isopropylnicotinimidamide hydrochloride
• GS2388
• AK672703
• 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride

• Inchi： 1S/C9H13N3.ClH/c1-6(2)8-4-3-7(5-12-8)9(10)11;/h3-6H,1-2H3,(H3,10,11);1H
• InChI Key： WXPSEKBATRFWJT-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C(=N)N)C=CC=1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 165
• Topological Polar Surface Area: 62.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride

Comprehensive Overview of 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride (CAS No. 1314969-50-0)

6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride (CAS No. 1314969-50-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities. The presence of the carboximidamide functional group enhances its potential as a building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for pyridine-based compounds has surged due to their applications in medicinal chemistry. Researchers are particularly interested in 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride for its potential role in targeting metabolic disorders and inflammatory pathways. Its molecular structure, featuring a propan-2-yl substituent, contributes to its lipophilicity, which is a critical factor in drug absorption and bioavailability. This property aligns with the growing focus on bioavailability optimization in modern drug design.

The synthesis of CAS No. 1314969-50-0 involves multi-step organic reactions, including condensation and hydrochlorination processes. Its purity and stability are rigorously tested using advanced analytical techniques such as HPLC and NMR spectroscopy. These quality control measures ensure its suitability for high-value research applications, including high-throughput screening and structure-activity relationship (SAR) studies.

One of the trending topics in the scientific community is the exploration of small molecule therapeutics for chronic diseases. 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride has been investigated for its potential to modulate key cellular pathways, making it a candidate for precision medicine approaches. Its mechanism of action is often linked to the inhibition of specific enzymes or receptors, which is a hot topic in drug repurposing research.

From an industrial perspective, the compound is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting sustainable synthesis routes to minimize environmental impact, a trend driven by global regulations and consumer demand for eco-friendly pharmaceuticals. This aligns with the broader shift toward sustainable drug development practices.

In summary, 6-(propan-2-yl)pyridine-3-carboximidamide hydrochloride (CAS No. 1314969-50-0) represents a versatile and promising compound in the realm of pharmaceutical research. Its unique structural features and potential therapeutic applications make it a subject of ongoing investigation, particularly in the context of personalized medicine and sustainable chemistry. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing drug discovery paradigms.